Cas no 1323776-29-9 (1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione)

• Product Name: 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione
• CAS No: 1323776-29-9
• MF: C₁₆H₁₈N₄O₅S₂
• MW: 410.467920780182
• CID: 6216460
• PubChem ID: 49746224
• Update Time: 2025-05-17

1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione
• AKOS024530703
• VU0530891-1
• 1-[2-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]sulfonylethyl]piperidine-2,6-dione
• 1323776-29-9
• 1-(2-((3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
• F6064-1564
• 1-[2-({3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione

• Inchi： 1S/C16H18N4O5S2/c21-13-4-1-5-14(22)20(13)6-8-27(23,24)19-9-11(10-19)16-17-15(18-25-16)12-3-2-7-26-12/h2-3,7,11H,1,4-6,8-10H2
• InChI Key： YQNIIMIUZBJPEJ-UHFFFAOYSA-N
• SMILES： S(CCN1C(CCCC1=O)=O)(N1CC(C2=NC(C3=CC=CS3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 410.07186203g/mol
• Monoisotopic Mass: 410.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 150Ų

Additional information on 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione

Comprehensive Guide to 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione (CAS No. 1323776-29-9)

1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione (CAS No. 1323776-29-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a thiophene ring, an oxadiazole moiety, and a piperidine-2,6-dione core, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural complexity and functional diversity.

The chemical properties of 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione are characterized by its moderate solubility in polar organic solvents and stability under controlled conditions. Its sulfonyl and azetidine groups contribute to its reactivity, enabling it to participate in various synthetic transformations. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

One of the most searched questions about this compound revolves around its potential therapeutic applications. Recent studies suggest that derivatives of piperidine-2,6-dione have shown promise in targeting specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. The incorporation of a thiophene ring further enhances its bioactivity, as thiophene-containing compounds are known for their pharmacological versatility. This has led to increased interest in 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione as a potential candidate for drug development.

From a market perspective, the demand for innovative small molecules like 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione is on the rise, driven by the growing need for novel therapeutics. Pharmaceutical companies and research institutions are actively exploring its applications, particularly in areas such as oncology and central nervous system (CNS) disorders. The compound's unique structure positions it as a potential lead molecule for the development of next-generation drugs.

In addition to its pharmaceutical potential, 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione is also of interest in material science. The oxadiazole and thiophene moieties are known for their electronic properties, making them suitable for applications in organic electronics and photovoltaics. Researchers are investigating its use in the development of advanced materials with tailored optical and electronic characteristics.

For those working in synthetic chemistry, the synthesis of 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione presents both challenges and opportunities. The compound's multifunctional groups require precise reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have improved the efficiency of its synthesis, making it more accessible for research and industrial applications.

As the scientific community continues to explore the potential of 1-2-({3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}sulfonyl)ethylpiperidine-2,6-dione, its role in advancing both medicine and materials science is expected to grow. With its unique combination of structural features and functional groups, this compound represents a fascinating area of study for chemists, biologists, and material scientists alike. Stay tuned for further developments as research unfolds.